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Compound of Interest

Compound Name: Taxumairol R

Cat. No.: B15589954

For Immediate Release

A comprehensive technical guide detailing the discovery, natural sources, and physicochemical
properties of Taxumairol R, a complex taxane diterpenoid, is now available for researchers,
scientists, and drug development professionals. This document provides an in-depth look at the
isolation and structural elucidation of this intricate natural product, presenting key data in a
structured format to facilitate further research and development.

Discovery and Natural Provenance

Taxumairol R was first isolated in 2000 by a team of researchers led by Ya-Ching Shen. This
novel taxane was discovered in the roots of the Taiwanese yew, Taxus mairei (Lemée & H.
Lév.) S.Y. Hu, a plant species that has proven to be a rich source of diverse taxoids. The
discovery of Taxumairol R added to the growing family of complex diterpenoids isolated from
the genus Taxus, which are of significant interest to the pharmaceutical industry due to the
potent anticancer activity of related compounds like Paclitaxel (Taxol®).

Physicochemical Characteristics

Taxumairol R is characterized by the molecular formula C37H44015 and a molecular weight of
728.2680. Its intricate structure, featuring a multi-ring taxane core, has been elucidated
primarily through advanced nuclear magnetic resonance (NMR) spectroscopic techniques.
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Property Value

Molecular Formula C37H44015

Molecular Weight 728.2680

Natural Source Roots of Taxus mairei

Experimental Protocols

The isolation and structural determination of Taxumairol R involved a meticulous multi-step
process. The general workflow for the isolation of taxoids from Taxus mairei roots, as described
in related literature from the discovering research group, provides a foundational understanding
of the experimental approach.

General Isolation and Purification Workflow

The following diagram illustrates a representative workflow for the isolation of taxane
diterpenoids from the roots of Taxus mairei.
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Biological Activity Screening (e.g., Cytotoxicity Assays)
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Mechanism of Action Studies (e.g., Microtubule Stabilization)

Potential for Drug Development
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15589954?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

